Cas no 38257-61-3 (Benzoic acid, 2-[3-(phenylmethyl)-1-triazenyl]-, ethyl ester)

• Product Name: Benzoic acid, 2-[3-(phenylmethyl)-1-triazenyl]-, ethyl ester
• CAS No: 38257-61-3
• MF: C₁₆H₁₇N₃O₂
• MW: 283.325083494186
• CID: 1488560
• Update Time: 2024-08-23

Benzoic acid, 2-[3-(phenylmethyl)-1-triazenyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[3-(phenylmethyl)-1-triazenyl]-, ethyl ester
• Benzoic acid, 2-[3-(phenylmethyl)-2-triazen-1-yl]-, ethyl ester

• Inchi： 1S/C16H17N3O2/c1-2-21-16(20)14-10-6-7-11-15(14)18-19-17-12-13-8-4-3-5-9-13/h3-11H,2,12H2,1H3,(H,17,18)
• InChI Key： FJEJUEYVMVGWCC-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC=C1NN=NCC1=CC=CC=C1

Computed Properties

• Exact Mass: 283.13221

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 428.5±55.0 °C(Predicted)
• PSA: 63.05
• pka: 2.02±0.70(Predicted)